Cas no 58791-94-9 (Hydrazine, (4-chloro-2-methylphenyl)-)

• Product Name: Hydrazine, (4-chloro-2-methylphenyl)-
• CAS No: 58791-94-9
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• CID: 1612691
• PubChem ID: 587842
• Update Time: 2025-06-08

Hydrazine, (4-chloro-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Hydrazine, (4-chloro-2-methylphenyl)-
• (4-chloro-2-methyl-phenyl)-hydrazine
• 1-(4-chloro-2-methylphenyl)hydrazine
• 4-Chlor-2-methyl-phenylhydrazin
• STK893177
• DS-018519
• 4-chloro-2-methylphenyl hydrazine
• SB76294
• CS-0116684
• (4-chloro-2-methylphenyl)hydrazine
• BBL020472
• AKOS000192704
• EN300-57634
• Hydrazine, (4-chloro-2-methylphenyl)-, monohydrochloride
• 58791-94-9
• 4-Chloro-o-tolylhydrazine hydrochloride
• SCHEMBL1999098
• Hydrazine, (4-chloro-o-tolyl)-, monohydrochloride

• MDL： MFCD02663074
• Inchi： 1S/C7H9ClN2/c1-5-4-6(8)2-3-7(5)10-9/h2-4,10H,9H2,1H3
• InChI Key： YTWVOEWDYZBUNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)NN

Computed Properties

• Exact Mass: 156.04500
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 2.70730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on Hydrazine, (4-chloro-2-methylphenyl)-

Hydrazine, (4-chloro-2-methylphenyl)- (CAS No. 58791-94-9): An Overview of Its Properties, Applications, and Recent Research Developments

Hydrazine, (4-chloro-2-methylphenyl)- (CAS No. 58791-94-9) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as 4-Chloro-2-methylphenylhydrazine, has gained considerable attention due to its unique chemical structure and potential applications in various scientific and industrial domains.

The molecular formula of Hydrazine, (4-chloro-2-methylphenyl)- is C₈H₁₀ClN₂, and its molecular weight is approximately 165.63 g/mol. The compound features a hydrazine group attached to a substituted phenyl ring, which imparts specific chemical and physical properties that make it valuable in both academic and practical settings.

In terms of physical properties, Hydrazine, (4-chloro-2-methylphenyl)- is a colorless to pale yellow liquid with a characteristic odor. It is soluble in water and many organic solvents, making it versatile for use in various chemical reactions and processes. The compound's melting point is around -15°C, and its boiling point is approximately 170°C at standard atmospheric pressure.

The chemical reactivity of Hydrazine, (4-chloro-2-methylphenyl)- is notable due to the presence of the hydrazine functional group. Hydrazines are known for their nucleophilic nature and ability to participate in a wide range of reactions, including condensation, reduction, and substitution reactions. This reactivity makes Hydrazine, (4-chloro-2-methylphenyl)- an important intermediate in the synthesis of various organic compounds and pharmaceuticals.

In the pharmaceutical industry, Hydrazine, (4-chloro-2-methylphenyl)- has been explored for its potential as a precursor in the synthesis of drugs with therapeutic applications. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including antitumor and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain 4-Chloro-2-methylphenylhydrazine derivatives demonstrated significant cytotoxic effects against various cancer cell lines.

Beyond its pharmaceutical applications, Hydrazine, (4-chloro-2-methylphenyl)- has also found use in other areas of chemistry. In materials science, it has been utilized as a reducing agent in the preparation of metal nanoparticles. The ability to control the size and shape of these nanoparticles through the use of Hydrazine, (4-chloro-2-methylphenyl)- has opened up new possibilities for applications in catalysis, electronics, and biomedicine.

In environmental chemistry, Hydrazine, (4-chloro-2-methylphenyl)- has been studied for its role in the degradation of pollutants. Research has shown that this compound can be used as a reagent in advanced oxidation processes to break down recalcitrant organic contaminants in water treatment systems. This application highlights the compound's potential for addressing environmental challenges.

The safety profile of Hydrazine, (4-chloro-2-methylphenyl)- is an important consideration for its use in various applications. While it is generally considered safe when handled properly under controlled conditions, appropriate safety measures should be taken to prevent exposure to skin or inhalation. It is recommended to handle this compound using personal protective equipment such as gloves and goggles.

In conclusion, Hydrazine, (4-chloro-2-methylphenyl)- (CAS No. 58791-94-9) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, materials science, and environmental chemistry. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of valuable compounds and materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its significance in the scientific community.